Cas no 73013-49-7 (Benzoic acid,3-(2-oxopropyl)-, ethyl ester)

• Product Name: Benzoic acid,3-(2-oxopropyl)-, ethyl ester
• CAS No: 73013-49-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD02261281
• CID: 551486
• PubChem ID: 24727468
• Update Time: 2023-10-31

Benzoic acid,3-(2-oxopropyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-(2-oxopropyl)-, ethyl ester
• 3-(2-OXO-PROPYL)-BENZOIC ACID ETHYL ESTER
• Ethyl 3-(2-oxopropyl)benzoate
• AG-G-88259
• CTK5D7238
• KB-201475
• MolPort-005-942-103
• ETHYL3-(2-OXOPROPYL)BENZOATE
• Thiazole-5-carboxylicacidhydrazide
• MFCD02261281
• AKOS016023035
• 73013-49-7
• DTXSID90645686

• MDL： MFCD02261281
• Inchi： 1S/C12H14O3/c1-3-15-12(14)11-6-4-5-10(8-11)7-9(2)13/h4-6,8H,3,7H2,1-2H3
• InChI Key： XUCARBXWGUJVRR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC=CC(=C1)CC(C)=O)=O

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.083
• Boiling Point: 311.6°C at 760 mmHg
• Flash Point: 135.3°C
• Refractive Index: 1.509
• PSA: 43.37
• LogP: 1.99480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters